Cas no 1314966-08-9 (2-(3-ethylphenyl)ethane-1-thiol)

• Product Name: 2-(3-ethylphenyl)ethane-1-thiol
• CAS No: 1314966-08-9
• MF: C₁₀H₁₄S
• MW: 166.283161640167
• MDL: MFCD11521170
• CID: 5188240
• PubChem ID: 55273560
• Update Time: 2026-03-05

2-(3-ethylphenyl)ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 2-(3-ETHYLPHENYL)ETHANE-1-THIOL
• 2-(3-ethylphenyl)ethanethiol
• 2-(3-ethylphenyl)ethane-1-thiol

• MDL： MFCD11521170
• Inchi： 1S/C10H14S/c1-2-9-4-3-5-10(8-9)6-7-11/h3-5,8,11H,2,6-7H2,1H3
• InChI Key： NBGFMNSWZNCVNV-UHFFFAOYSA-N
• SMILES： SCCC1C=CC=C(CC)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 101
• XLogP3: 3.3
• Topological Polar Surface Area: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 2-(3-ethylphenyl)ethane-1-thiol

Professional Introduction to 2-(3-ethylphenyl)ethane-1-thiol (CAS No. 1314966-08-9)

2-(3-ethylphenyl)ethane-1-thiol, a compound with the chemical formula C₁₀H₁₃S, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound, identified by its unique CAS number CAS NO. 1314966-08-9, has garnered attention due to its structural properties and potential applications in synthetic chemistry and drug development. The presence of both aromatic and thiol functional groups makes it a versatile intermediate for various chemical transformations.

The structure of 2-(3-ethylphenyl)ethane-1-thiol features an ethyl-substituted phenyl ring connected to an ethyl group via a sulfur atom. This configuration allows for multiple reaction pathways, including nucleophilic substitution, oxidation, and coupling reactions. Such characteristics make it a valuable building block in the synthesis of more complex molecules. The thiol group (-SH) is particularly noteworthy as it can participate in disulfide bond formation, which is crucial in protein stabilization and drug delivery systems.

In recent years, the compound has been explored in the context of medicinal chemistry. Researchers have been interested in its potential as a precursor for developing novel therapeutic agents. The aromatic ring system of 2-(3-ethylphenyl)ethane-1-thiol can be modified to introduce various pharmacophores, enhancing its utility in drug design. For instance, studies have shown that derivatives of this compound exhibit promising biological activities, including anti-inflammatory and antioxidant properties.

One of the most intriguing aspects of 2-(3-ethylphenyl)ethane-1-thiol is its role in catalytic processes. The thiol group can act as a ligand in transition metal-catalyzed reactions, facilitating various organic transformations such as cross-coupling reactions. These reactions are fundamental in constructing complex molecular architectures, which are often required for the development of new drugs. The catalytic applications of this compound have been documented in several high-profile studies, highlighting its importance in synthetic organic chemistry.

The compound's reactivity also makes it a candidate for material science applications. For example, researchers have investigated its use in the synthesis of conductive polymers and metal-organic frameworks (MOFs). These materials are increasingly relevant in areas such as electronics, energy storage, and gas separation. The ability of 2-(3-ethylphenyl)ethane-1-thiol to form stable bonds with metals and other functional groups enhances its versatility in material design.

Recent advancements in computational chemistry have further expanded the understanding of 2-(3-ethylphenyl)ethane-1-thiol's properties. Molecular modeling studies have provided insights into its interactions with biological targets, aiding in the rational design of drug candidates. These computational approaches are complemented by experimental techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry, which are essential for characterizing the compound's structure and reactivity.

The pharmaceutical industry has also shown interest in this compound due to its potential as an intermediate in the synthesis of active pharmaceutical ingredients (APIs). The structural features of 2-(3-ethylphenyl)ethane-1-thiol allow for modifications that can lead to compounds with improved pharmacokinetic profiles. This has led to several patents being filed for derivatives of this molecule that exhibit enhanced efficacy and reduced side effects.

In conclusion, 2-(3-ethylphenyl)ethane-1-thiol (CAS NO. 1314966-08-9) is a multifaceted compound with significant implications in organic synthesis, catalysis, material science, and pharmaceutical development. Its unique structural attributes and reactivity make it a valuable tool for researchers across various disciplines. As our understanding of chemical transformations continues to evolve, the applications of this compound are expected to expand further.